Cas no 285979-87-5 (Salicylic acid-d)

• Product Name: Salicylic acid-d
• CAS No: 285979-87-5
• MF: C₇H₆O₃
• MW: 138.120742321014
• CID: 915135
• Update Time: 2025-06-15

Salicylic acid-d Chemical and Physical Properties

Names and Identifiers

• 2-hydroxybenzoic acid-d6
• Salicylic acid-d6
• Salicylic acid-d6100µg
• Salicylic acid-d
• SA-D6
• 2-HYDROXYBENZOIC ACID (SALICYLIC ACID) (D6, 97%)
• 2-Hydroxybenzoic-d6 Acid
• Acetylsalicylic Acid Impurity 3-d6

• Inchi： 1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)
• InChI Key： YGSDEFSMJLZEOE-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C([H])=C([H])C=1O[H])(=O)O[H]

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 158-161 °C
• Boiling Point: 211 °C
• Flash Point: 157 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Salicylic acid-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• RTECS：VO0525000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Salicylic acid-d

Introduction to Salicylic acid-d and Its Applications in Modern Chemical Biology

Salicylic acid-d, with the chemical identifier CAS No 285979-87-5, is a deuterated derivative of salicylic acid, a well-known organic compound widely used in pharmaceuticals, cosmetics, and industrial applications. The introduction of deuterium atoms into the molecular structure of salicylic acid not only modifies its physical and chemical properties but also opens up new avenues in research, particularly in the fields of drug metabolism, pharmacokinetics, and synthetic chemistry. This article explores the unique characteristics of Salicylic acid-d, its significance in contemporary scientific studies, and its potential applications.

The molecular structure of Salicylic acid-d consists of a benzene ring substituted with a hydroxyl group and a carboxylic acid group, with one hydrogen atom replaced by a deuterium atom. This modification enhances the compound's stability and reduces its reactivity, making it an invaluable tool in research settings where precise control over reaction pathways is essential. The deuterated form allows researchers to study the metabolic pathways of salicylic acid more accurately, as deuterium-labeled compounds can be easily tracked using mass spectrometry techniques.

In recent years, Salicylic acid-d has gained significant attention in the field of drug development. Its use as a labeled compound enables researchers to investigate the biodistribution and excretion of salicylates in living organisms. For instance, studies have shown that Salicylic acid-d can be utilized to monitor the absorption and clearance rates of salicylic acid derivatives in humans, providing critical insights into their pharmacokinetic profiles. This information is particularly valuable for designing more effective therapeutic agents with improved patient outcomes.

The pharmaceutical industry has also explored the potential of Salicylic acid-d in the development of new drugs targeting inflammatory diseases. Salicylates are known for their anti-inflammatory properties, and by incorporating deuterium atoms into their structure, researchers aim to enhance their efficacy while minimizing side effects. Preliminary studies suggest that Salicylic acid-d derivatives exhibit superior anti-inflammatory activity compared to their non-deuterated counterparts, making them promising candidates for future therapeutic applications.

Beyond pharmaceuticals, Salicylic acid-d finds applications in analytical chemistry and environmental science. Its stable isotope composition allows for the precise detection and quantification of salicylic acid in environmental samples, such as water and soil. This capability is crucial for monitoring pollution levels and assessing the impact of industrial activities on ecosystems. Additionally, Salicylic acid-d can be used as an internal standard in chromatographic techniques, improving the accuracy and reliability of analytical results.

The synthesis of Salicylic acid-d presents unique challenges due to the need for high-purity deuterated intermediates. However, advancements in deuterium labeling techniques have made it possible to produce this compound on an industrial scale. Researchers have developed efficient catalytic methods that enable the selective incorporation of deuterium atoms into salicylic acid derivatives without compromising yield or purity. These innovations have significantly reduced production costs and made Salicylic acid-d more accessible for research purposes.

In conclusion, Salicylic acid-d (CAS No 285979-87-5) is a versatile compound with broad applications in chemical biology and pharmaceutical research. Its unique properties make it an indispensable tool for studying drug metabolism, pharmacokinetics, and environmental pollution. As scientific understanding continues to evolve, the importance of labeled compounds like Salicylic acid-d is likely to grow further, driving innovation across multiple disciplines.